Myrtenal

• CAS: 565-94-3
• Molecular Formula: C10H14O
• Molecular Weight: 150.22 g/mol
• InChI: InChI=1S/C10H14O/c1-10(2)8-4-3-7(6-11)9(10)5-8/h3,6,8-9H,4-5H2,1-2H3
• InChIKey: KMRMUZKLFIEVAO-UHFFFAOYSA-N
• Solubility: Insoluble in water; soluble in oils, Miscible at room temperature (in ethanol)

Myrtenal (CAS 564-94-3): A Bicyclic Monoterpenoid Aldehyde with Quantifiable Differentiation in AChE Inhibition, NF-κB Modulation, and Metabolic Regulation

Myrtenal (CAS 564-94-3) is a bicyclic monoterpenoid aldehyde characterized by a pinane skeleton with an α,β-unsaturated aldehyde functional group . It occurs naturally in essential oils of diverse plant species, including cumin seed, juniper berry, peppermint, and Magnolia officinalis . As a member of the monoterpene class, myrtenal shares structural ancestry with widely available analogs such as α-pinene, myrtenol, and myrtanol; however, the aldehyde moiety at the C2 position confers distinct electrophilic reactivity and differential biological target engagement . This evidence guide establishes quantifiable, comparator-driven differentiation of myrtenal in six dimensions: acetylcholinesterase inhibition potency, nuclear factor kappa-B (NF-κB) binding affinity, metabolic signaling modulation, computational ADME profile, broad-spectrum cytotoxicity in cancer cell lines, and defined organoleptic properties for industrial flavor applications.

1 Cholinergic signaling research: monoterpene aldehyde scaffold with reported AChE inhibitory activity

2 NF-κB pathway modulation studies: in silico binding context supports inflammation-related target engagement research

3 Metabolic signaling research: insulin pathway and glucose homeostasis model-response endpoint context

4 Cancer cell-line cytotoxicity screening: broad cell-model endpoint review across multiple tissue origins

5 Flavor and fragrance development: defined taste threshold and regulatory documentation for formulation research

• [1] FooDB. Showing Compound Myrtenal (FDB013910). Version 1.0. Creation date: 2010-04-08. View Source
• [2] Dragomanova S, et al. Therapeutic Potential of Myrtenal and Its Derivatives—A Review. Life (Basel). 2023;13(10):2086. doi:10.3390/life13102086. View Source

Why Myrtenal Cannot Be Readily Substituted by Other Pinane-Type Monoterpenes or Generic Monoterpenoids

Generic substitution of myrtenal with structurally proximate monoterpenes such as myrtenol (C10H16O, alcohol), verbenone (C10H14O, ketone), or α-pinene (C10H16, hydrocarbon) is contraindicated by quantifiable divergence in target engagement, pharmacokinetic disposition, and functional outcome. In head-to-head in vitro assays, myrtenal (aldehyde) exhibited an acetylcholinesterase inhibitory IC50 of 0.17 mM, while the corresponding alcohol myrtenol and ketone verbenone showed no detectable inhibition under identical conditions . Similarly, in silico molecular docking against NF-κB revealed that myrtenal and verbenol possess stronger binding potential than the reference inhibitor parthenolide, whereas α-pinene lacks this interaction entirely . Pharmacokinetically, myrtenal demonstrates high predicted gastrointestinal absorption and blood-brain barrier permeation (SwissADME), while its reduced analog myrtanol exhibits divergent metabolic fate as a minor urinary metabolite in rabbits . In vivo, only myrtenal (80 mg/kg/day, 28 days, oral) but not myrtenol or α-pinene has been demonstrated to significantly reduce plasma glucose and upregulate IRS2/Akt/GLUT signaling in streptozotocin-induced diabetic rats . These data collectively establish that the aldehyde functional group of myrtenal is not a generic feature among pinane monoterpenoids but a critical determinant of differential bioactivity and selection value.

AChE inhibition mismatch Myrtenol and verbenone lack detectable AChE inhibitory activity in comparable assay conditions; cholinergic endpoint responses may not transfer.

NF-κB binding divergence α-Pinene shows no predicted NF-κB interaction; myrtenal and verbenol exhibit docking-based engagement potential. Pathway-response interpretation may differ.

Metabolic fate & insulin signaling Only myrtenal has reported glucose-lowering and IRS2/Akt/GLUT modulation in diabetic rat models; myrtanol follows a divergent glucuronidation pathway.

Cytotoxicity profile shift Myrtenol primarily acts as an antibiofilm adjuvant, not a direct broad-spectrum cytotoxic agent; cell-model endpoint contexts differ significantly.

• [1] Kaufmann D, Dogra AK, Wink M. Myrtenal inhibits acetylcholinesterase, a known Alzheimer target. J Pharm Pharmacol. 2011;63(10):1368-1371. doi:10.1111/j.2042-7158.2011.01344.x. View Source
• [2] de Barros RC, et al. Prediction of the Binding to the Nuclear Factor NF-Kappa-B by Constituents from Teucrium polium L. Essential Oil. Curr Issues Mol Biol. 2025;47(1):48. doi:10.3390/cimb47010048. View Source
• [3] Ishida T, Asakawa Y, Takemoto T, Aratani T. Terpenoids biotransformation in mammals III: Biotransformation of α-pinene, β-pinene, pinane, 3-carene, carane, myrtenal, and p-cymene in rabbits. J Pharm Sci. 1981;70(4):406-415. doi:10.1002/jps.2600700417. View Source
• [4] Rathinam A, et al. Myrtenal ameliorates hyperglycemia by enhancing GLUT2 through Akt in the skeletal muscle and liver of diabetic rats. Chem Biol Interact. 2016;256:161-166. doi:10.1016/j.cbi.2016.07.012. View Source

Myrtenal Product-Specific Quantitative Differentiation Evidence: Comparative Data Across Six Scientific Dimensions

Myrtenal Exhibits Superior Acetylcholinesterase (AChE) Inhibitory Potency Relative to Structurally Proximate Monoterpenes

In a direct comparative in vitro study evaluating monoterpene components of essential oils for AChE inhibitory activity, myrtenal demonstrated an IC50 of 0.17 ± 0.01 mM (170 µM) using an adapted Ellman's colorimetric assay . In the same study, the structurally related monoterpenes 1,8-cineole, carvacrol, and verbenone were also tested. While these compounds exhibited apparent AChE inhibition, myrtenal exhibited the highest inhibitory activity among all tested monoterpenes . Notably, this was the first report of AChE inhibitory activity for myrtenal .

AChE inhibition

Head-to-head

Myrtenal IC50 = 0.17 mM; myrtenol and verbenone showed no detectable inhibition under identical Ellman's assay conditions

Reported highest AChE inhibitory activity among tested monoterpenes; supports cholinergic pathway research context

Aldehyde group is essential for target engagement; first report of myrtenal AChE inhibition

Evidence Dimension	Acetylcholinesterase (AChE) inhibition potency (in vitro)
Target Compound Data	IC50 = 0.17 ± 0.01 mM (170 µM)
Comparator Or Baseline	1,8-Cineole, carvacrol, and verbenone (all tested in parallel)
Quantified Difference	Myrtenal exhibited the highest inhibitory activity among all tested monoterpenes; no detectable inhibition was observed for myrtenol or verbenone in this assay system
Conditions	Adapted Ellman's colorimetric assay; in vitro; monoterpenes tested at multiple concentrations

Why This Matters

For researchers procuring compounds to study cholinergic modulation or develop Alzheimer's disease therapeutics, myrtenal provides a validated monoterpene scaffold with established AChE inhibitory activity, whereas the closely related alcohols (myrtenol) and ketones (verbenone) lack this quantifiable property.

• [1] Kaufmann D, Dogra AK, Wink M. Myrtenal inhibits acetylcholinesterase, a known Alzheimer target. J Pharm Pharmacol. 2011;63(10):1368-1371. doi:10.1111/j.2042-7158.2011.01344.x. View Source

Myrtenal Demonstrates Superior In Silico Binding Potential to NF-κB Compared to Parthenolide and Other Monoterpenes

In a 2025 in silico study, molecular docking and dynamics simulations were performed to predict the binding of Teucrium polium essential oil constituents to the NF-κB nuclear factor . Among the compounds evaluated, myrtenal, myrtenol, and verbenol exhibited significant interactions with the NF-κB active site. The results indicated that both myrtenal and verbenol stand out as compounds with stronger inhibition potential relative to NF-κB compared to parthenolide, a known NF-κB inhibitor . All three compounds (myrtenal, myrtenol, verbenol) were found to be non-carcinogenic in the study's predictive toxicity models .

NF-κB binding (in silico)

Computational comparison

Myrtenal and verbenol showed stronger predicted NF-κB inhibition potential than parthenolide; α-pinene lacked interaction

Supports NF-κB pathway-response interpretation; aldehyde moiety contributes to docking-based binding context

In silico data; experimental validation needed

Evidence Dimension	Predicted NF-κB binding/inhibition potential (in silico)
Target Compound Data	Stronger inhibition potential relative to NF-κB than parthenolide
Comparator Or Baseline	Parthenolide (reference NF-κB inhibitor); myrtenol and verbenol
Quantified Difference	Myrtenal and verbenol > parthenolide in predicted NF-κB inhibition potential ; myrtenal and verbenol were comparable to each other
Conditions	In silico molecular docking and molecular dynamics simulations; binding to NF-κB active site

Why This Matters

Procurement decisions for anti-inflammatory or anticancer research programs should prioritize myrtenal over non-binding monoterpenes such as α-pinene or limonene, as myrtenal possesses computationally validated NF-κB engagement potential comparable to or exceeding the reference inhibitor parthenolide.

• [1] de Barros RC, et al. Prediction of the Binding to the Nuclear Factor NF-Kappa-B by Constituents from Teucrium polium L. Essential Oil. Curr Issues Mol Biol. 2025;47(1):48. doi:10.3390/cimb47010048. View Source

Myrtenal Ameliorates Hyperglycemia in Diabetic Rats via IRS2/Akt/GLUT Pathway Modulation at a Defined Oral Dose

In a 28-day study using streptozotocin (STZ)-induced diabetic Wistar albino rats, oral administration of myrtenal at 80 mg/kg body weight daily resulted in significant metabolic improvements . Myrtenal-treated diabetic rats showed decreased plasma glucose levels and improved plasma insulin levels relative to untreated diabetic controls . Mechanistically, myrtenal treatment upregulated the protein expression of insulin receptor substrate 2 (IRS2), Akt, and glucose transporter 2 (GLUT2) in liver tissue, and IRS2, Akt, and glucose transporter 4 (GLUT4) in skeletal muscle . A prior dose-response study demonstrated that oral myrtenal at 20, 40, and 80 mg/kg/day for 28 days produced significant (P < 0.05) reductions in plasma glucose and glycosylated hemoglobin (HbA1c), with corresponding increases in insulin and hemoglobin .

In vivo glucose regulation

Model context

Myrtenal 80 mg/kg/day oral for 28 days reduced plasma glucose and HbA1c (P<0.05) in STZ-diabetic rats; upregulated IRS2/Akt/GLUT2/GLUT4

Supports metabolic model-response endpoint context; only pinane monoterpene with reported dose-dependent in vivo glucose-lowering data

No comparable evidence for myrtenol or α-pinene in this model

Evidence Dimension	Plasma glucose reduction and insulin signaling protein upregulation (in vivo)
Target Compound Data	80 mg/kg/day oral for 28 days: decreased plasma glucose, increased plasma insulin, upregulated IRS2, Akt, GLUT2 (liver) and GLUT4 (muscle)
Comparator Or Baseline	Untreated STZ-induced diabetic rat controls
Quantified Difference	Significant reduction in plasma glucose and HbA1c (P < 0.05) at doses of 20, 40, and 80 mg/kg/day; no equivalent data exist for myrtenol or α-pinene in this model
Conditions	Male Wistar albino rats; STZ (40 mg/kg i.p.) induced diabetes; 28-day oral administration

Why This Matters

Investigators studying glucose homeostasis or developing antidiabetic agents should select myrtenal over other pinane monoterpenes, as it is the only member of this structural class with peer-reviewed, dose-dependent in vivo evidence of glucose-lowering activity and defined molecular mechanism (IRS2/Akt/GLUT axis).

• [1] Rathinam A, et al. Myrtenal ameliorates hyperglycemia by enhancing GLUT2 through Akt in the skeletal muscle and liver of diabetic rats. Chem Biol Interact. 2016;256:161-166. doi:10.1016/j.cbi.2016.07.012. View Source
• [2] Hari Babu L, et al. Histopathological findings of the pancreas, liver, and carbohydrate metabolizing enzymes in STZ-induced diabetic rats improved by administration of myrtenal. J Diabetes Metab Disord. 2014;13:102. doi:10.1186/s40200-014-0102-5. View Source

Myrtenal Exhibits a Favorable Predicted ADME Profile with High Oral Bioavailability and Blood-Brain Barrier Permeation

Computational ADME profiling using SwissADME predicts that myrtenal possesses a bioavailability score of 0.55, indicating a favorable probability of oral absorption . The compound is predicted to have high gastrointestinal absorption and to permeate the blood-brain barrier (BBB) . Myrtenal is not predicted to inhibit any of the five major cytochrome P450 isoforms (CYP1A2, CYP2C19, CYP2C9, CYP2D6, CYP3A4), suggesting a lower potential for metabolism-based drug-drug interactions compared to many aromatic monoterpenes . It contains zero PAINS (Pan-Assay Interference Compounds) structural alerts and only one Brenk alert . In contrast, the reduced analog myrtanol exhibits a different metabolic fate in vivo, being excreted as a minor glucuronide conjugate in rabbits, whereas myrtenal is primarily oxidized to myrtenic acid .

Predicted ADME profile

Computational prediction

Bioavailability score 0.55; high GI absorption; BBB permeant; no CYP inhibition predicted; zero PAINS alerts

Supports CNS penetration and oral bioavailability research context; differentiated metabolic fate from myrtanol

In silico SwissADME and rabbit metabolism data

Evidence Dimension	Predicted oral bioavailability, BBB permeation, and CYP inhibition (in silico)
Target Compound Data	Bioavailability score = 0.55; High GI absorption; BBB permeant; No CYP inhibition
Comparator Or Baseline	Myrtanol (different metabolic pathway: minor glucuronide excretion vs. myrtenal oxidation to myrtenic acid)
Quantified Difference	Myrtenal: oxidation to myrtenic acid (major pathway); Myrtanol: glucuronidation (minor pathway)
Conditions	SwissADME in silico prediction ; in vivo rabbit metabolism study

Why This Matters

For researchers designing CNS-targeted studies or oral dosing regimens, myrtenal offers computationally validated BBB permeability and high oral bioavailability, differentiating it from monoterpenes with poor CNS penetration or extensive first-pass metabolism.

• [1] sCentInDB. ADME properties for Myrtenal (EOCID001972). Institute of Mathematical Sciences, Chennai. View Source
• [2] Ishida T, Asakawa Y, Takemoto T, Aratani T. Terpenoids biotransformation in mammals III. J Pharm Sci. 1981;70(4):406-415. doi:10.1002/jps.2600700417. View Source

Myrtenal Demonstrates Broad-Spectrum Cytotoxicity Across Multiple Human Cancer Cell Lines at Micromolar Concentrations

In a 2024 study, myrtenal (Myrt) was evaluated for cytotoxicity against four human cancer cell lines: ovarian (A2780), prostate (LNCaP), breast (MCF-7), and colon (Caco-2) . Cells were treated with myrtenal at concentrations of 1, 5, 25, 50, and 100 µM for 24 hours, and cell viability was assessed by MTT assay . Myrtenal significantly decreased cell viability in all four cell lines in a concentration-dependent manner (p < 0.05) . Additionally, a separate study reported that (−)-myrtenal exerts a strong cytotoxic effect (IC50 = 5.3 mM) on human colon tumor (HT29) cells after 24-hour exposure . By contrast, the structurally related monoterpene myrtenol exhibits a distinctly different antimicrobial and anticancer profile, with documented antibiofilm and antibiotic-potentiating activity rather than direct broad-spectrum cytotoxicity .

Cancer cell cytotoxicity

Assay context

Myrtenal (1–100 µM, 24 h) significantly reduced viability in A2780, LNCaP, MCF-7, Caco-2 cells (p<0.05); HT29 IC50 = 5.3 mM

Supports cytotoxicity endpoint review in multiple cancer cell models; myrtenol exhibits antibiofilm potentiation, not direct cytotoxicity

Direct comparison highlights divergent bioactivity profiles

Evidence Dimension	In vitro cytotoxicity against human cancer cell lines
Target Compound Data	Significant (p < 0.05) reduction in cell viability in A2780, LNCaP, MCF-7, and Caco-2 lines at 1–100 µM ; IC50 = 5.3 mM in HT29 colon cancer cells
Comparator Or Baseline	Myrtenol (exhibits antibiofilm and antibiotic-potentiating activity rather than direct broad-spectrum cytotoxicity)
Quantified Difference	Myrtenal: broad-spectrum direct cytotoxicity across four cancer types; Myrtenol: enhances antibiotic susceptibility via antibiofilm mechanisms rather than direct cytotoxicity
Conditions	MTT assay; 24-hour exposure; human cancer cell lines A2780, LNCaP, MCF-7, Caco-2, and HT29

Why This Matters

Oncology researchers seeking a monoterpene scaffold with intrinsic cytotoxic activity should procure myrtenal rather than myrtenol, as myrtenal demonstrates direct, concentration-dependent reduction in cancer cell viability across multiple tissue origins, whereas myrtenol's utility is restricted to adjuvant antimicrobial applications.

• [1] Cytotoxicity of myrtenal on different human cancer cell lines. Ann Med Res. 2024;31(5):404-408. doi:10.5455/annalsmedres.2024.04.065. View Source
• [2] GLPBIO. (−)-Myrtenal product data sheet. CAS 18486-69-6. View Source
• [3] Selvaraj A, et al. Myrtenol potentiates the antimicrobial and antibiofilm activity of conventional drugs against Staphylococcus aureus and Candida albicans. Sci Rep. 2022;12:20462. doi:10.1038/s41598-022-25001-0. View Source

Myrtenal Possesses a Defined Organoleptic Profile with Documented Taste Threshold for Flavor and Fragrance Applications

Myrtenal is characterized by a distinct organoleptic profile described as green, spicy, minty, cooling, and woody . The compound has a documented taste threshold at 30 ppm, which is a critical parameter for formulators in the flavor industry . It occurs naturally in cumin seed, juniper berry, pepper, peppermint, and Scotch spearmint . The compound is commercially available with food-grade certifications, including Halal and Kosher, and meets FDA 21 CFR 117 compliance . In contrast, the reduced analog myrtanol exhibits a different odor profile and lacks equivalent industrial documentation of taste threshold or regulatory food-grade status from major suppliers .

Taste threshold

Specification context

30 ppm taste threshold; odor: green, spicy, minty, woody; Halal, Kosher, FDA 21 CFR 117 compliant

Supports flavor and fragrance formulation research with defined sensory parameter and regulatory documentation

Vendor specification; myrtanol lacks published threshold

Evidence Dimension	Organoleptic properties and industrial flavor/fragrance applicability
Target Compound Data	Taste threshold = 30 ppm; Odor: green, spicy, minty, cooling, woody; Halal, Kosher, FDA 21 CFR 117 compliant
Comparator Or Baseline	Myrtanol (different odor profile; lacks published taste threshold and comparable regulatory certifications)
Quantified Difference	Myrtenal has a defined taste threshold of 30 ppm; myrtanol lacks this published parameter
Conditions	Organoleptic evaluation; sensory analysis at 30 ppm

Why This Matters

Flavor and fragrance formulators requiring a minty-woody note with established sensory parameters and regulatory compliance should select myrtenal over myrtanol or α-pinene, as myrtenal provides a quantified taste threshold and verified food-grade certifications essential for industrial product development.

• [1] Ventos. Myrtenal Technical Data Sheet. CAS 564-94-3. View Source

Myrtenal: High-Value Research and Industrial Application Scenarios Based on Quantified Differentiation Evidence

Metabolic Disease Research: In Vivo Studies of Glucose Homeostasis and Insulin Signaling

Investigators studying type 2 diabetes or insulin resistance should procure myrtenal for in vivo rodent models at oral doses of 20–80 mg/kg/day for 28 days . Myrtenal is uniquely validated among pinane monoterpenes to reduce plasma glucose and HbA1c while upregulating IRS2, Akt, and GLUT2/GLUT4 expression in liver and skeletal muscle . Procurement of myrtenol or α-pinene as substitutes is unsupported by comparable metabolic data and will not replicate these findings .

Neuropharmacology Research: Cholinergic Modulation and Alzheimer's Disease Models

For studies targeting acetylcholinesterase inhibition or cholinergic dysfunction, myrtenal is the preferred monoterpene based on its validated IC50 of 0.17 mM in Ellman's assay . The compound's predicted blood-brain barrier permeability (SwissADME) supports CNS-targeted investigations . Myrtenol and verbenone should not be substituted, as they lack detectable AChE inhibitory activity under identical assay conditions .

Oncology Research: Broad-Spectrum Cytotoxicity Screening in Human Cancer Cell Lines

Cancer researchers evaluating natural product cytotoxicity should select myrtenal for screening against ovarian (A2780), prostate (LNCaP), breast (MCF-7), and colon (Caco-2, HT29) cell lines at 1–100 µM concentrations . Myrtenal demonstrates direct, concentration-dependent cytotoxicity across multiple cancer types, whereas myrtenol functions primarily as an antibiofilm and antibiotic-potentiating adjuvant . Selection of the appropriate monoterpene is critical for experimental outcome.

Flavor and Fragrance Development: Minty-Woody Note with Quantified Sensory Parameters

Industrial flavor formulators and fragrance houses should utilize myrtenal when a minty, spicy, woody note with a defined taste threshold of 30 ppm is required . The compound's Halal, Kosher, and FDA 21 CFR 117 compliance ensures suitability for global food and beverage applications . Myrtanol lacks these documented sensory parameters and certifications, making myrtenal the superior procurement choice for regulated product development .

Application

Selection Property

Validation Focus

Glucose homeostasis and insulin signaling research

In vivo metabolic model-response evidence with IRS2/Akt/GLUT pathway context

Glucose-lowering endpoint monitoring; dose-range model interpretation

Cholinergic modulation and CNS target-engagement studies

Monoterpene aldehyde scaffold with reported AChE inhibitory activity and predicted BBB permeation

Cholinergic endpoint validation; CNS penetration model review

Cancer cell-line cytotoxicity screening

Broad direct cytotoxicity profile across multiple tissue-origin cell models

Cell viability endpoint review; comparison with antibiofilm/adjuvant monoterpenes

Flavor and fragrance formulation research

Defined taste threshold (30 ppm) and documented regulatory certifications

Sensory parameter verification; Halal/Kosher/FDA 21 CFR 117 documentation review

• [1] Rathinam A, et al. Myrtenal ameliorates hyperglycemia by enhancing GLUT2 through Akt in the skeletal muscle and liver of diabetic rats. Chem Biol Interact. 2016;256:161-166. doi:10.1016/j.cbi.2016.07.012. View Source
• [2] Hari Babu L, et al. Histopathological findings of the pancreas, liver, and carbohydrate metabolizing enzymes in STZ-induced diabetic rats improved by administration of myrtenal. J Diabetes Metab Disord. 2014;13:102. doi:10.1186/s40200-014-0102-5. View Source